N-(4-chlorophenyl)-N-(4-fluorobenzyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
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Description
N-(4-chlorophenyl)-N-(4-fluorobenzyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide is a useful research compound. Its molecular formula is C20H16ClFN4O2S and its molecular weight is 430.88. The purity is usually 95%.
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Scientific Research Applications
Herbicidal Activity and Environmental Impact
Compounds related to N-(4-chlorophenyl)-N-(4-fluorobenzyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide have been studied for their herbicidal activity. For instance, derivatives of the [1,2,4]triazolo[1,5-a]pyridine sulfonamide group have shown excellent herbicidal activity against a broad spectrum of vegetation at low application rates, suggesting their potential for agricultural use while minimizing environmental impact. The synthesis of these compounds involves the condensation of a chlorosulfonyl[1,2,4]triazolo[1,5-a]pyridine compound with an aryl amine, indicating a versatile approach to creating effective herbicides (Moran, 2003).
Antifungal and Insecticidal Properties
Further research into [1,2,4]triazolo[4,3-a]pyridine moieties has revealed some compounds with significant antifungal and insecticidal activities. Novel sulfone derivatives containing this structure displayed good activity against fungal pathogens like Rhizotonia erealis and Helminthosporium maydis, as well as insecticidal efficacy against pests such as Plutella xylostella and Helicoverpa armigera. This highlights the dual-use potential of these compounds in protecting crops from both fungal diseases and insect infestations, contributing to increased agricultural productivity (Xu et al., 2017).
Antimalarial Potential
The search for new antimalarial agents has led to the development of [1,2,4]triazolo[4,3-a]pyridine sulfonamides as potential drug candidates. A library of compounds was designed and evaluated for their ability to inhibit the growth of Plasmodium falciparum, the parasite responsible for malaria. Some derivatives demonstrated good antimalarial activity in vitro, suggesting that the [1,2,4]triazolo[4,3-a]pyridine scaffold could serve as a basis for the development of new antimalarial therapies (Karpina et al., 2020).
Properties
IUPAC Name |
N-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClFN4O2S/c1-14-23-24-20-19(3-2-12-25(14)20)29(27,28)26(18-10-6-16(21)7-11-18)13-15-4-8-17(22)9-5-15/h2-12H,13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVUQZMAWPQHVTR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C2N1C=CC=C2S(=O)(=O)N(CC3=CC=C(C=C3)F)C4=CC=C(C=C4)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClFN4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.